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Compound of Interest

Compound Name: 4-Benzyloxy-3-nitroacetophenone

Cat. No.: B018146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
disposal of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone (CAS No: 14347-05-8). This document is
intended for use by qualified individuals trained in chemical handling and laboratory safety
procedures.

Chemical and Physical Properties

1-(4-(Benzyloxy)-3-nitrophenyl)ethanone is a yellow crystalline solid.[1] It is a key intermediate
in the synthesis of various pharmaceuticals, most notably Arformoterol, a long-acting beta-
adrenoceptor agonist used in the treatment of Chronic Obstructive Pulmonary Disease
(COPD).[2]

Table 1: Physical and Chemical Properties of 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone
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Property Value Reference
Molecular Formula C15H13NOa [3]
Molecular Weight 271.27 g/mol

Appearance Yellow crystalline powder [1]

Melting Point 135-138 °C [1]

B Soluble in Chloroform, DMF,
Solubility [4]
DMSO, Ethyl Acetate

Sealed in dry, store in freezer,
Storage Temperature [4]
under -20°C

Safety and Hazard Information

This compound is irritating to the eyes, respiratory system, and skin.[3]

Table 2: Hazard and Precautionary Statements
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Category Statement Reference

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [3]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
] SKIN: Wash with plenty of
Precautionary Statements [3]
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

First Aid Measures

 In case of eye contact: Rinse immediately with plenty of water and seek medical advice.[3]
 In case of skin contact: Wash off with soap and plenty of water.
« If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Handling and Storage

e Handling: Wear suitable protective clothing, gloves, and eye/face protection.[3] Avoid
formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust
is formed.
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o Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated
place. Recommended storage temperature is under -20°C.[4]

Experimental Protocols

While a detailed, publicly available protocol for the synthesis of 1-(4-(benzyloxy)-3-
nitrophenyl)ethanone is not readily found, its role as a key intermediate is well-documented. A
common subsequent reaction is its bromination to form 2-bromo-1-(4-(benzyloxy)-3-
nitrophenyl)ethanone, a crucial step in the synthesis of Arformoterol.

Bromination of 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone

This protocol describes the synthesis of 4-benzyloxy-3-nitro-a-bromoacetophenone.[4]

Materials:

1-(4-(Benzyloxy)-3-nitrophenyl)ethanone (5.4 g)

Chloroform (65 ml)

Bromine (3.2 g)

Benzene (20 ml)

Procedure:

e Dissolve 5.4 g of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone in 60 ml of chloroform.
e Prepare a solution of 3.2 g of bromine in 5 ml of chloroform.

e Add the bromine solution dropwise to the solution of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone
with stirring.

» Continue stirring the mixture for an additional 30 minutes after the addition is complete.
» Concentrate the reaction mixture under reduced pressure.

e Wash the resulting crystalline residue with 20 ml of benzene.
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e Dry the product to obtain 4-benzyloxy-3-nitro-a-bromoacetophenone (yield: 5.5 g).

Logical Workflow

As a direct signaling pathway for 1-(4-(benzyloxy)-3-nitrophenyl)ethanone is not established in
the available literature, the following diagram illustrates its logical workflow as a key
intermediate in the synthesis of the drug Arformoterol.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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